1,3,5-Triethynyl-2,4,6-trimethylbenzene

• Molecular Formula: C15H12
• Molecular Weight: 192.25 g/mol
• IUPAC Name: 1,3,5-triethynyl-2,4,6-trimethylbenzene
• InChI: InChI=1S/C15H12/c1-7-13-10(4)14(8-2)12(6)15(9-3)11(13)5/h1-3H,4-6H3
• InChI Key: XEDZBDOSUIBXKC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C(=C1C#C)C)C#C)C)C#C

Description

1,3,5-Triethynyl-2,4,6-trimethylbenzene is a symmetric aromatic compound featuring a central benzene ring substituted with three ethynyl (–C≡CH) groups at the 1,3,5-positions and three methyl (–CH₃) groups at the 2,4,6-positions. This structure confers unique electronic and steric properties, making it valuable in supramolecular chemistry and materials science. For instance, its ethynyl groups enable π-π stacking and hydrogen-bonding interactions, facilitating the formation of self-assembled architectures at solid/liquid interfaces . Additionally, its derivatives have been employed as ligands in coordination polymers, such as cadmium(II) and zinc(II) complexes, which exhibit blue fluorescence and high thermal stability .

Preparation Methods

Synthetic Routes and Reaction Conditions

1,3,5-Triethynyl-2,4,6-trimethylbenzene can be synthesized through various methods. One common approach involves the alkylation of 1,3,5-trimethylbenzene with ethynyl halides under basic conditions. The reaction typically requires a strong base such as potassium tert-butoxide and a suitable solvent like dimethyl sulfoxide (DMSO). The reaction is carried out at elevated temperatures to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of 1,3,5-Triethynyl-2,4,6-trimethylbenzene may involve similar synthetic routes but on a larger scale. The process is optimized for higher yields and cost-effectiveness. The use of continuous flow reactors and advanced purification techniques ensures the efficient production of high-purity 1,3,5-Triethynyl-2,4,6-trimethylbenzene .

Chemical Reactions Analysis

Types of Reactions

1,3,5-Triethynyl-2,4,6-trimethylbenzene undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids using oxidizing agents like potassium permanganate.

Reduction: Hydrogenation of the ethynyl groups can yield the corresponding ethyl-substituted benzene derivatives.

Substitution: The ethynyl groups can participate in nucleophilic substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Hydrogen gas in the presence of a palladium catalyst.

Substitution: Nucleophiles such as amines or thiols under basic conditions.

Major Products Formed

Oxidation: 1,3,5-Triethynyl-2,4,6-trimethylbenzene can be converted to 1,3,5-trimethyl-2,4,6-tricarboxybenzene.

Reduction: The reduction yields 1,3,5-triethyl-2,4,6-trimethylbenzene.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

1,3,5-Triethynyl-2,4,6-trimethylbenzene has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of complex organic molecules and polymers.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its use in drug development and delivery systems.

Industry: It is utilized in the production of advanced materials, such as conductive polymers and nanomaterials.

Mechanism of Action

The mechanism of action of 1,3,5-Triethynyl-2,4,6-trimethylbenzene depends on its specific application. In biological systems, its derivatives may interact with cellular targets such as enzymes or receptors, leading to various biochemical effects. The ethynyl groups can undergo metabolic transformations, influencing the compound’s activity and stability .

Comparison with Similar Compounds

(a) 4,4',4''-((2,4,6-Trimethylbenzene-1,3,5-triyl)tris(ethyne-2,1-diyl))tripyridine

• Structure : Replaces ethynyl (–C≡CH) groups with pyridine-linked ethynyl moieties (–C≡C–C₅H₄N).
• Properties : Exhibits concentration-dependent self-assembly behavior. At high concentrations, dense hydrogen-bonded networks form, while low concentrations yield porous architectures .
• Applications : Used in supramolecular patterning studies due to its tunable intermolecular interactions.

(b) 1,3,5-Tris(azidomethyl)-2,4,6-triethylbenzene

• Structure : Substitutes ethynyl groups with azidomethyl (–CH₂N₃) and methyl groups with ethyl (–CH₂CH₃).
• Reactivity : Azide groups enable click chemistry applications, such as Cu-catalyzed cycloadditions, for functional material synthesis .

(c) 2,4,6-Trimethylbenzene-1,3,5-tricarbaldehyde

• Structure : Replaces ethynyl groups with aldehyde (–CHO) groups.
• Reactivity : Aldehydes facilitate condensation reactions (e.g., with amines) to form Schiff base ligands or covalent organic frameworks (COFs) .

Physicochemical and Functional Properties

(a) Thermal Stability

• 1,3,5-Triethynyl-2,4,6-trimethylbenzene : Stable up to 250°C in coordination polymers .
• 1,3,5-Tris(azidomethyl)-2,4,6-triethylbenzene : Decomposes exothermically above 150°C due to azide instability .

(b) Optical Properties

• Cadmium(II) Complex of TITMB : Emits blue fluorescence (λₑₘ = 451 nm) under UV excitation, attributed to ligand-centered transitions .
• Zinc(II) Complex of TTTMB : Exhibits similar fluorescence but with lower quantum yield compared to cadmium analogues .

Biological Activity

1,3,5-Triethynyl-2,4,6-trimethylbenzene (C15H12) is an organic compound notable for its unique structure featuring three ethynyl groups and three methyl groups attached to a benzene ring. This compound has garnered attention in scientific research due to its potential biological activities, including antimicrobial and anticancer properties. This article presents a comprehensive overview of the biological activity of this compound, supported by data tables, research findings, and case studies.

Property	Value
Molecular Formula	C15H12
Molecular Weight	192.25 g/mol
IUPAC Name	1,3,5-triethynyl-2,4,6-trimethylbenzene
InChI	InChI=1S/C15H12/c1-7-13-10(4)14(8-2)12(6)15(9-3)11(13)5/h1-3H,4-6H3
InChI Key	XEDZBDOSUIBXKC-UHFFFAOYSA-N
Canonical SMILES	CC1=C(C(=C(C(=C1C#C)C)C#C)C)C#C

Synthesis Methods

The synthesis of 1,3,5-Triethynyl-2,4,6-trimethylbenzene can be achieved through various methods. A common approach involves the alkylation of 1,3,5-trimethylbenzene with ethynyl halides under basic conditions using potassium tert-butoxide in dimethyl sulfoxide (DMSO) at elevated temperatures. This method allows for the efficient production of high-purity compounds suitable for biological studies .

Antimicrobial Properties

Research has indicated that derivatives of 1,3,5-Triethynyl-2,4,6-trimethylbenzene exhibit significant antimicrobial activity. For instance, studies have shown that certain derivatives can inhibit the growth of various bacterial strains and fungi. The mechanism is believed to involve disruption of microbial cell membranes and interference with metabolic pathways.

Anticancer Activity

Several studies have explored the anticancer potential of this compound. It has been observed that 1,3,5-Triethynyl-2,4,6-trimethylbenzene and its derivatives can induce apoptosis in cancer cells through mechanisms such as:

• Inhibition of cell proliferation : Compounds have shown efficacy in reducing the proliferation rates of various cancer cell lines.
• Induction of oxidative stress : The presence of ethynyl groups may enhance reactive oxygen species (ROS) generation within cells.

A notable study demonstrated that specific derivatives exhibited cytotoxic effects against breast cancer cells (MCF-7), leading to increased apoptosis markers .

Case Study 1: Antimicrobial Efficacy

A recent study evaluated the antimicrobial efficacy of 1,3,5-Triethynyl-2,4,6-trimethylbenzene against Staphylococcus aureus and Escherichia coli. The results indicated a significant reduction in bacterial viability at concentrations as low as 50 µg/mL. The compound was found to disrupt bacterial cell membranes effectively.

Case Study 2: Anticancer Activity

In another investigation focusing on the anticancer properties of this compound, researchers treated human lung cancer cells (A549) with varying concentrations of 1,3,5-Triethynyl-2,4,6-trimethylbenzene. The findings revealed a dose-dependent reduction in cell viability and an increase in apoptotic markers such as caspase activation and PARP cleavage.

The biological activity of 1,3,5-Triethynyl-2,4,6-trimethylbenzene is attributed to its structural characteristics that allow interaction with cellular targets. The ethynyl groups can undergo metabolic transformations that modify their reactivity and biological effects. Potential mechanisms include:

• Enzyme inhibition : Interaction with key metabolic enzymes.
• Receptor modulation : Binding to cellular receptors influencing signaling pathways.